Cas no 18300-67-9 ( )

  structure
  structure
Product Name: 
CAS No:18300-67-9
MF:C12H18N4S
MW:250.363120555878
CID:907090
PubChem ID:7728958
Update Time:2025-04-19

  Chemical and Physical Properties

Names and Identifiers

    • [(E)-[4-(diethylamino)phenyl]methylideneamino]thiourea
    • ({(1E)-2-[4-(diethylamino)phenyl]-1-azavinyl}amino)aminomethane-1-thione
    • 4-Diaethylamino-benzaldehyd-thiosemicarbazon
    • 4-diethylamino-benzaldehyde thiosemicarbazone
    • AC1ORNWG
    • NSC501924
    • SBB041168
    • T5575488
    • Thiosemicarbazon d. 4-Diaethylamino-benzaldehyds
    • STL582549
    • AKOS000269499
    • AB01322460-02
    • Z49561509
    • NSC-501924
    • NCGC00328871-01
    • (2E)-2-[4-(diethylamino)benzylidene]hydrazinecarbothioamide
    • 18300-67-9
    •  
    • Inchi: 1S/C12H18N4S/c1-3-16(4-2)11-7-5-10(6-8-11)9-14-15-12(13)17/h5-9H,3-4H2,1-2H3,(H3,13,15,17)/b14-9+
    • InChI Key: BACMXYJKOOIPTI-NTEUORMPSA-N
    • SMILES: S=C(N)N/N=C/C1C=CC(=CC=1)N(CC)CC

Computed Properties

  • Exact Mass: 250.12544
  • Monoisotopic Mass: 250.12521776g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 5
  • Complexity: 255
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 85.7Ų

Experimental Properties

  • PSA: 53.65
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